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Compound of Interest

Compound Name: Disperse blue 165

Cat. No.: B1295748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the high-temperature dyeing of

synthetic fabrics, particularly polyester, using Disperse Blue 165. The information is intended

for use in research and development settings where precise and repeatable dyeing processes

are required.

Overview and Chemical Properties
Disperse Blue 165 is a monoazo disperse dye suitable for dyeing polyester and its blends,

offering good light and sublimation fastness.[1][2] It is applied through a high-temperature

dyeing method, which is necessary to facilitate the diffusion of the dye into the tightly packed

molecular structure of polyester fibers.[3] The color of the dye is stable in the presence of iron

and copper ions during the dyeing process.[2][4]

Table 1: Chemical and Physical Properties of Disperse Blue 165
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Property Value Reference

C.I. Name Disperse Blue 165 [1]

CAS Number 41642-51-7 [5]

Molecular Formula C20H19N7O3 [1][5]

Molecular Weight 405.41 g/mol [1]

Physical Form Dark blue powder [1][4]

High-Temperature Dyeing Protocol
This protocol outlines the laboratory-scale high-temperature exhaust dyeing method for

polyester fabric with Disperse Blue 165.

Materials and Reagents
Polyester fabric

Disperse Blue 165

Dispersing agent (e.g., naphthalene sulphonic acid condensate)

Levelling agent (e.g., a synergistic mixture of ethoxylated fatty acid derivatives)

Acetic acid (or a suitable pH buffer)

Sodium hydrosulfite

Sodium hydroxide

Deionized water

Equipment
High-temperature laboratory dyeing machine

Beakers and graduated cylinders
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Magnetic stirrer and stir bars

pH meter

Analytical balance

Experimental Workflow
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Caption: High-temperature dyeing workflow for Disperse Blue 165.
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Detailed Procedure
Step 1: Fabric Preparation

Thoroughly scour the polyester fabric to remove any oils, waxes, and other impurities.

Wet out the fabric before introducing it to the dye bath.

Step 2: Dye Bath Preparation

Prepare the dye bath with a liquor ratio of 1:10 to 1:15.[3]

Add the required amount of dispersing and levelling agents to the water.

Adjust the pH of the dye bath to a range of 4.5-5.5 using acetic acid.[3][6]

Separately, prepare a dispersion of Disperse Blue 165 by pasting the dye with a small

amount of dispersing agent and then adding cold water.

Add the dye dispersion to the dye bath.

Step 3: Dyeing Process

Place the wetted polyester fabric into the dye bath at approximately 60°C.

Run for 15 minutes at this temperature.[6]

Increase the temperature to 130°C at a controlled rate of 2°C per minute.[3]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.[3]

After the dyeing time is complete, cool the dye bath down to 80°C.

Step 4: Reduction Clearing

Drain the dye bath and give the fabric a hot rinse.

Prepare a fresh bath at 70-80°C.[7]
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Add sodium hydrosulfite (1-2 g/L) and sodium hydroxide (1-2 g/L) to the bath.[7]

Treat the dyed fabric in this solution for 15-30 minutes to remove any unfixed dye from the

surface.[7]

Step 5: Final Rinsing and Drying

Drain the reduction clearing bath and rinse the fabric thoroughly with hot and then cold

water.

Neutralize the fabric with a dilute solution of acetic acid.

Perform a final rinse and then dry the fabric.

Table 2: Dyeing Process Parameters

Parameter Recommended Value

Liquor Ratio 1:10 - 1:15

pH 4.5 - 5.5

Dyeing Temperature 130°C

Holding Time 30 - 60 minutes

Heating Rate Max. 2°C/minute

Reduction Clearing Temperature 70 - 80°C

Reduction Clearing Time 15 - 30 minutes

Data Presentation
Table 3: Fastness Properties of Disperse Blue 165
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Fastness Property ISO Standard Rating Reference

Light Fastness (Xenon) 6 [8]

Washing Fastness 4-5 [1][8]

Sublimation Fastness 4-5 [1][8]

Ironing Fastness 4-5 [1]

Perspiration Fastness 5 [1]

Rubbing Fastness Not specified

Signaling Pathways and Logical Relationships
The high-temperature dyeing process for polyester with disperse dyes can be visualized as a

series of sequential steps, each with a specific purpose.
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Caption: Logical relationships in the high-temperature dyeing process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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